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4/'-O-demethyl-4-((2/'/'-(dimethylamino)ethyl)amino)-4-desoxypodophyllotoxin 4/'-O-demethyl-4-((2/'/'-(dimethylamino)ethyl)amino)-4-desoxypodophyllotoxin
Brand Name: Vulcanchem
CAS No.: 152833-15-3
VCID: VC0139083
InChI: InChI=1S/C25H30N2O7/c1-27(2)6-5-26-23-15-10-18-17(33-12-34-18)9-14(15)21(22-16(23)11-32-25(22)29)13-7-19(30-3)24(28)20(8-13)31-4/h7-10,16,21-23,26,28H,5-6,11-12H2,1-4H3/t16-,21+,22-,23+/m0/s1
SMILES: CN(C)CCNC1C2COC(=O)C2C(C3=CC4=C(C=C13)OCO4)C5=CC(=C(C(=C5)OC)O)OC
Molecular Formula: C25H30N2O7
Molecular Weight: 470.5 g/mol

4/'-O-demethyl-4-((2/'/'-(dimethylamino)ethyl)amino)-4-desoxypodophyllotoxin

CAS No.: 152833-15-3

Main Products

VCID: VC0139083

Molecular Formula: C25H30N2O7

Molecular Weight: 470.5 g/mol

4/'-O-demethyl-4-((2/'/'-(dimethylamino)ethyl)amino)-4-desoxypodophyllotoxin - 152833-15-3

CAS No. 152833-15-3
Product Name 4/'-O-demethyl-4-((2/'/'-(dimethylamino)ethyl)amino)-4-desoxypodophyllotoxin
Molecular Formula C25H30N2O7
Molecular Weight 470.5 g/mol
IUPAC Name (5S,5aS,8aR,9R)-5-[2-(dimethylamino)ethylamino]-9-(4-hydroxy-3,5-dimethoxyphenyl)-5a,6,8a,9-tetrahydro-5H-[2]benzofuro[6,5-f][1,3]benzodioxol-8-one
Standard InChI InChI=1S/C25H30N2O7/c1-27(2)6-5-26-23-15-10-18-17(33-12-34-18)9-14(15)21(22-16(23)11-32-25(22)29)13-7-19(30-3)24(28)20(8-13)31-4/h7-10,16,21-23,26,28H,5-6,11-12H2,1-4H3/t16-,21+,22-,23+/m0/s1
Standard InChIKey PGHGGOHEWBODPG-AZIXLERZSA-N
Isomeric SMILES CN(C)CCN[C@H]1[C@H]2COC(=O)[C@@H]2[C@@H](C3=CC4=C(C=C13)OCO4)C5=CC(=C(C(=C5)OC)O)OC
SMILES CN(C)CCNC1C2COC(=O)C2C(C3=CC4=C(C=C13)OCO4)C5=CC(=C(C(=C5)OC)O)OC
Canonical SMILES CN(C)CCNC1C2COC(=O)C2C(C3=CC4=C(C=C13)OCO4)C5=CC(=C(C(=C5)OC)O)OC
Synonyms 4'-O-demethyl-4-((2''-(dimethylamino)ethyl)amino)-4-desoxypodophyllotoxin
DDADPTX
PubChem Compound 160365
Last Modified Nov 11 2021
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